2,5-dibromo-N-mesitylbenzamide

• Molecular Formula: C16H15Br2NO
• Molecular Weight: 397.1 g/mol
• IUPAC Name: 2,5-dibromo-N-(2,4,6-trimethylphenyl)benzamide
• InChI: InChI=1S/C16H15Br2NO/c1-9-6-10(2)15(11(3)7-9)19-16(20)13-8-12(17)4-5-14(13)18/h4-8H,1-3H3,(H,19,20)
• InChI Key: YYXNYVRESCQODJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2=C(C=CC(=C2)Br)Br)C

Description

2,5-Dibromo-N-mesitylbenzamide is a halogenated benzamide derivative characterized by a benzamide core substituted with bromine atoms at the 2- and 5-positions and a mesityl (2,4,6-trimethylphenyl) group attached to the nitrogen atom. This compound’s structure confers unique electronic and steric properties, making it relevant in organic synthesis, catalysis, and materials science.

Comparison with Similar Compounds

Table 1: Structural Comparison of 2,5-Dibromo-N-mesitylbenzamide and Analogs

Compound	Molecular Formula	Molar Mass (g/mol)	Benzamide Substituents	N-Substituent
2,5-Dibromo-N-mesitylbenzamide	C₁₆H₁₄Br₂NO*	~400 (estimated)	2-Br, 5-Br	Mesityl (2,4,6-trimethylphenyl)
2-Bromo-N-(2,5-dimethoxyphenyl)benzamide	C₁₅H₁₄BrNO₃	336.18	2-Br	2,5-Dimethoxyphenyl
5-Bromo-2-fluoro-N-(2-methoxyphenyl)benzamide	C₁₄H₁₁BrFNO₂	324.15	5-Br, 2-F	2-Methoxyphenyl

*Estimated based on substituent contributions.

Key Observations :

• N-Substituent : The mesityl group introduces significant steric hindrance, unlike the methoxy-containing substituents in analogs . This may reduce solubility in polar solvents but improve stability in catalytic systems.

Physicochemical Properties

While exact data for 2,5-dibromo-N-mesitylbenzamide are unavailable, inferences can be drawn from analogs:

• Molecular Weight : The compound’s mass (~400 g/mol) exceeds that of analogs due to dual bromine atoms and the mesityl group.
• Solubility: Methoxy groups in analogs enhance polarity and solubility in solvents like methanol or DMSO. In contrast, the mesityl group’s hydrophobicity may limit solubility in polar media.
• Thermal Stability : The mesityl group’s bulk could improve thermal stability compared to methoxy-substituted analogs, as seen in other sterically hindered aryl systems.

Reactivity :

• Steric Effects : The mesityl group may slow down electrophilic aromatic substitution compared to less hindered analogs .